Cas no 2171138-93-3 ((2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2171138-93-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6615246
• PubChem ID: 165544803
• Update Time: 2025-05-21

(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 2171138-93-3
• (2R)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1514476

• Inchi： 1S/C25H28N2O5/c1-2-21(22(28)29)26-23(30)25(13-7-8-14-25)27-24(31)32-15-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,20-21H,2,7-8,13-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/t21-/m1/s1
• InChI Key： NJTAGSHDZMUJRD-OAQYLSRUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@@H](C(=O)O)CC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Comprehensive Guide to (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2171138-93-3)

(2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2171138-93-3) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a cyclopentylformamido group and an Fmoc-protected amine, makes it a valuable reagent for researchers developing novel therapeutics and bioactive peptides.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound serves as a temporary protecting group for the amino functionality during peptide synthesis. This protection strategy is crucial for achieving high-purity peptides, as it allows for selective deprotection under mild basic conditions. The compound's (2R)-configuration ensures stereochemical purity, which is vital for maintaining the biological activity of synthesized peptides. Researchers often search for Fmoc-protected amino acid derivatives with specific side chains, and this compound's cyclopentylformamido moiety offers unique structural diversity for peptide design.

In recent years, the demand for custom peptide synthesis has surged due to advancements in drug discovery and biotechnology. This compound addresses several challenges in peptide chemistry, including side-chain protection and stereochemical integrity. Its application extends to the development of peptide-based drugs targeting metabolic disorders, cancer, and infectious diseases. The growing interest in peptide therapeutics and personalized medicine has made this compound particularly relevant in modern pharmaceutical research.

The synthesis of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid involves multi-step organic transformations, starting from commercially available L-amino acids. The process typically includes Fmoc protection, cyclopentylformamido group introduction, and careful purification to ensure high chemical purity. Analytical techniques such as HPLC and mass spectrometry are employed to verify the compound's identity and purity, meeting the stringent requirements of pharmaceutical applications.

From a market perspective, the global demand for peptide synthesis reagents is expected to grow significantly, driven by increasing R&D investments in biopharmaceuticals. This compound's unique structural features position it as a valuable tool for researchers exploring conformationally constrained peptides and peptide mimetics. Its stability under standard peptide synthesis conditions and compatibility with automated synthesizers make it a preferred choice for both academic and industrial laboratories.

Storage and handling of (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from moisture and light to maintain its stability. When working with this reagent, researchers should follow good laboratory practices, including the use of appropriate personal protective equipment. The compound's Material Safety Data Sheet (MSDS) provides detailed information about its handling and disposal.

Future research directions involving this compound may include its application in peptide-drug conjugates and targeted drug delivery systems. The cyclopentylformamido moiety offers potential for creating novel peptide architectures with improved pharmacokinetic properties. As the field of peptide engineering continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics with enhanced specificity and reduced side effects.

For researchers seeking high-quality Fmoc-protected amino acid derivatives, (2R)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid represents a reliable and versatile building block. Its well-characterized properties and compatibility with standard peptide synthesis protocols make it an essential component in the toolkit of medicinal chemists and peptide scientists worldwide.